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Compound of Interest

Compound Name: nor-3

Cat. No.: B1233239 Get Quote

Application Notes and Protocols for NOR-3
For Researchers, Scientists, and Drug Development Professionals

Introduction
NOR-3, with the chemical name (±)-(E)-4-Ethyl-2-[(E)-hydroxyimino]-5-nitro-3-hexenamide, is a

cell-permeable small molecule that functions as a nitric oxide (NO) donor.[1] It spontaneously

releases NO in a controlled manner, making it a valuable tool for investigating the diverse

physiological and pathological roles of nitric oxide. This document provides detailed protocols

for the preparation and storage of NOR-3 solutions, along with essential safety information and

an overview of the canonical nitric oxide signaling pathway.

Physicochemical and Safety Data
Proper handling and storage of NOR-3 are critical for experimental success and laboratory

safety. The following tables summarize key quantitative data for NOR-3.

Table 1: Physicochemical Properties of NOR-3
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Property Value Reference

Chemical Name

(±)-(E)-4-Ethyl-2-[(E)-

hydroxyimino]-5-nitro-3-

hexenamide

[1]

Synonym(s) FK 409

CAS Number 163180-49-2, 138472-01-2 [1][2]

Molecular Formula C₈H₁₃N₃O₄ [1]

Molecular Weight 215.21 g/mol [1]

Appearance Powder [1]

Solubility DMSO: 10 mg/mL [1]

Half-life in solution 30 minutes [1]

Table 2: Safety and Storage Information for NOR-3

Parameter Information Reference

Signal Word Danger [1]

Hazard Statements H301 (Toxic if swallowed) [1]

Precautionary Statements

P301 + P310 (IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician)

[1]

Personal Protective Equipment
Dust mask type N95 (US),

eyeshields, gloves

Storage Temperature -20°C [1]

Storage Class

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds

or compounds which cause

chronic effects

[1]
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

NOR-3 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

Pre-weighing Preparation: Allow the NOR-3 powder to equilibrate to room temperature

before opening the container to prevent condensation of moisture.

Weighing: Accurately weigh out 2.15 mg of NOR-3 powder using a calibrated analytical

balance and transfer it to a sterile, amber microcentrifuge tube.

Dissolution: Add 1.0 mL of anhydrous DMSO to the tube containing the NOR-3 powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

The solution should be clear and colorless to faintly yellow.[1]

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C.

Preparation of Working Solutions for Cell Culture
Important Considerations:

Short Half-Life: NOR-3 has a half-life of approximately 30 minutes in solution.[1] Therefore, it

is crucial to prepare working solutions immediately before use and add them to the cell
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cultures promptly.

Solvent Toxicity: DMSO can be toxic to cells at higher concentrations. It is recommended to

keep the final concentration of DMSO in the cell culture medium below 0.5% (v/v), and

ideally below 0.1%.

Final Concentration: The optimal concentration of NOR-3 will vary depending on the cell type

and the specific experimental question. A concentration range of 1-100 µM is a common

starting point for in vitro studies with NO donors.

Protocol:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM NOR-3 stock solution on ice,

protected from light.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed, serum-free cell

culture medium to achieve the desired final concentrations. For example, to prepare a 100

µM working solution, add 10 µL of the 10 mM stock solution to 990 µL of cell culture medium.

Immediate Use: Use the freshly prepared working solutions immediately by adding the

appropriate volume to your cell culture plates. Ensure rapid and thorough mixing.

Signaling Pathways and Workflows
Canonical Nitric Oxide Signaling Pathway
Nitric oxide is a key signaling molecule that primarily acts by activating soluble guanylate

cyclase (sGC), leading to the production of cyclic guanosine monophosphate (cGMP) and

subsequent activation of downstream effectors.
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Caption: Canonical Nitric Oxide Signaling Pathway.

Experimental Workflow for NOR-3 Solution Preparation
The following diagram illustrates the key steps for preparing NOR-3 solutions for use in cell

culture experiments.
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Caption: NOR-3 Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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